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Compound of Interest

Compound Name:
Methyl tetrahydropyran-4-

carboxylate

Cat. No.: B027781 Get Quote

Essential Safety and Handling Guide for Methyl
tetrahydropyran-4-carboxylate
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Methyl tetrahydropyran-4-carboxylate, tailored for researchers, scientists, and professionals

in drug development. Following these procedures is essential for ensuring laboratory safety

and operational integrity.

Hazard Identification and Classification
Methyl tetrahydropyran-4-carboxylate is classified with the following hazards:

Serious Eye Irritation (H319): Causes significant irritation to the eyes.[1]

Harmful to Aquatic Life with Long-Lasting Effects (H412): Poses a long-term threat to aquatic

environments.[1]

Combustible Liquid: While not considered a high fire risk, its containers may burn.[1]
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Hazard Statement GHS Classification Precautionary Statement

H319: Causes serious eye

irritation.
Eye Irrit. 2A

P280: Wear eye

protection/face protection.[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.[1]

H412: Harmful to aquatic life

with long lasting effects.
Aquatic Chronic 3

P273: Avoid release to the

environment.[1]

Combustible Liquid Storage Class 10
Keep away from heat, sparks,

and open flames.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling Methyl
tetrahydropyran-4-carboxylate to minimize exposure and ensure personal safety.[3][4]
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Protection Type Specification Rationale

Eye/Face

Safety glasses with side-

shields or goggles.[3] A face

shield may be required for

splash hazards.

Protects against splashes and

vapors causing serious eye

irritation.[1]

Hand

Chemical-resistant nitrile or

neoprene gloves.[3][5] Gloves

must be inspected before use

and disposed of properly after

handling.[6]

Prevents direct skin contact

with the chemical.

Body

A laboratory coat or chemical-

resistant apron.[3] For larger

quantities or significant splash

risk, wear chemical-resistant

coveralls.[2]

Protects skin and personal

clothing from contamination.

Respiratory

Use is required in poorly

ventilated areas or when vapor

concentrations are high. An

ABEK (EN14387) respirator

filter is recommended.

Avoids inhalation of vapors,

which can cause respiratory

irritation.[7]

Footwear
Closed-toe shoes are

mandatory in the laboratory.[3]

Protects feet from potential

spills.

Operational Plan: Handling and Storage
1. Engineering Controls:

Always handle Methyl tetrahydropyran-4-carboxylate in a properly functioning chemical

fume hood to minimize inhalation exposure.[3][8][9]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]

2. Safe Handling Protocols:
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Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[1]

Keep the container tightly sealed when not in use.[1]

Ground and bond containers and receiving equipment when transferring the substance to

prevent static discharge, as it is a combustible liquid.[2]

Use non-sparking tools and explosion-proof electrical equipment in the vicinity of handling.[2]

Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials and sources

of ignition.[2]

Keep containers securely sealed to prevent leakage and contamination.[1]

Emergency and Disposal Plan
1. Spill Response Protocol:

Immediate Action: Evacuate non-essential personnel from the spill area and move upwind.[1]

Containment: Stop the leak if it is safe to do so. Contain the spill using inert, non-combustible

absorbent materials such as sand, earth, or vermiculite.[1] Prevent the spill from entering

drains or waterways.[1]

Cleanup: Collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[1]

Decontamination: Wash the spill area thoroughly. Decontaminate and launder all protective

clothing before reuse.[1]

2. First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately rinse with fresh, running water for several minutes. If contact

lenses are present, remove them if easy to do so and continue rinsing.[1] If eye irritation

persists, seek medical attention.[1]

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with

plenty of water.[2][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[2]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2] Seek immediate medical

attention.

3. Disposal Plan:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[10][11]

Procedure: Collect waste in designated, labeled "Organic Liquid" waste containers.[3] Do not

dispose of this chemical down the drain, as it is harmful to aquatic life.[1][10]

Container Disposal: Decontaminate empty containers before disposal. Observe all label

safeguards until the container is cleaned or destroyed.[1]

Regulatory Compliance: Arrange for disposal through a licensed waste management

authority in accordance with all local, regional, and national regulations.[1][6]

Handling Workflow
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Preparation
- Verify fume hood function
- Assemble all required PPE

Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Chemical Handling
- Work within fume hood
- Keep container sealed

- Use grounded equipment

Temporary Storage
- Seal container tightly

- Store in cool, ventilated area

Post-Experiment

Spill Occurs

Potential Hazard

Waste Collection
- Collect all waste (liquid & solid)

 in a labeled hazardous waste container

Routine Waste

Expired/Unused Chemical

Spill Response
- Contain with absorbent

- Collect in waste container
- Decontaminate area

Decontamination
- Clean workspace

- Decontaminate/launder PPE

Final Disposal
- Arrange pickup by certified
 waste management service

Click to download full resolution via product page

Caption: Workflow for handling Methyl tetrahydropyran-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b027781?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://editverse.com/safe-handling-and-storage-of-volatile-chemicals-the-complete-protocol/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/198242
https://www.orgchemboulder.com/Technique/Safety/index.shtml
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/FAQ_Sheets/FAQ-SafeUseVolatileChemicals-BiologicalApplications.pdf
https://www.justrite.com/safety-cabinets/how-to-manage-voc-exposure
https://www.carlroth.com/medias/SDB-1PKY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjU3MTR8YXBwbGljYXRpb24vcGRmfGFESTBMMmczWWk4NU1UY3dPREF4TXpZd09USTJMMU5FUWw4eFVFdFpYMGRDWDBWT0xuQmtaZ3xmZDliYzNiNmI3ODk2YjEzY2M0ODI1NTk1ZGE2Yjc1ZmE4YmM0MWE2MmM3ZTA1YWM3M2ZlMjY4MGUxNzg2NDVm
https://www.carlroth.com/medias/SDB-1PKY-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzczMjl8YXBwbGljYXRpb24vcGRmfGFESmhMMmcyTkM4NU1qQTVPRFEzTnpReU5EazBMMU5FUWw4eFVFdFpYME5JWDBWT0xuQmtaZ3xmY2IwZjExMDljY2I3MWNjYjdiMTg5ZTUwYTI0Y2YyODcxYjA0YWY3NzYyYjNlZWYxN2NiOTM3NDU3ZTcyYzFi
https://www.benchchem.com/product/b027781#personal-protective-equipment-for-handling-methyl-tetrahydropyran-4-carboxylate
https://www.benchchem.com/product/b027781#personal-protective-equipment-for-handling-methyl-tetrahydropyran-4-carboxylate
https://www.benchchem.com/product/b027781#personal-protective-equipment-for-handling-methyl-tetrahydropyran-4-carboxylate
https://www.benchchem.com/product/b027781#personal-protective-equipment-for-handling-methyl-tetrahydropyran-4-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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